Cas no 1261930-45-3 (4-(2-Chlorophenyl)-2-hydroxybenzoic acid)

4-(2-Chlorophenyl)-2-hydroxybenzoic acid is a chlorinated aromatic carboxylic acid derivative with a hydroxyl substituent, offering versatile reactivity in organic synthesis. Its molecular structure, featuring both a carboxylic acid and a phenolic hydroxyl group, makes it a valuable intermediate for pharmaceutical and agrochemical applications. The presence of the 2-chlorophenyl moiety enhances its potential as a building block for bioactive compounds, including nonsteroidal anti-inflammatory drug (NSAID) precursors. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in coupling reactions and derivatization. Its stability under standard conditions ensures reliable handling and storage, while its distinct functional groups allow for selective modifications in multi-step synthetic pathways.

4-(2-Chlorophenyl)-2-hydroxybenzoic acid structure

1261930-45-3 structure

Product Name:4-(2-Chlorophenyl)-2-hydroxybenzoic acid

CAS No:1261930-45-3

MF:C₁₃H₉ClO₃

MW:248.661762952805

MDL:MFCD18319880

CID:2764221

PubChem ID:53225799

Update Time:2025-09-28

4-(2-Chlorophenyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2'-Chloro-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid
- 1261930-45-3
- MFCD18319880
- DTXSID00689531
- 4-(2-Chlorophenyl)-2-hydroxybenzoic acid, 95%
- 4-(2-CHLOROPHENYL)-2-HYDROXYBENZOIC ACID
- 4-(2-Chlorophenyl)-2-hydroxybenzoic acid
- MDL： MFCD18319880
- Inchi： 1S/C13H9ClO3/c14-11-4-2-1-3-9(11)8-5-6-10(13(16)17)12(15)7-8/h1-7,15H,(H,16,17)
- InChI Key： WPCLYWGKYRDFIO-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1C=CC(C(=O)O)=C(C=1)O

Computed Properties

Exact Mass: 248.0240218Da
Monoisotopic Mass: 248.0240218Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 57.5Å²

4-(2-Chlorophenyl)-2-hydroxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326965-5 g	4-(2-Chlorophenyl)-2-hydroxybenzoic acid, 95%; .	1261930-45-3	95%	5g	€1159.00	2023-04-26
abcr	AB326965-5g	4-(2-Chlorophenyl)-2-hydroxybenzoic acid, 95%; .	1261930-45-3	95%	5g	€1159.00	2024-04-20